Cas no 2680532-87-8 (butyl(nitroso)(propan-2-yl)amine)

• Product Name: butyl(nitroso)(propan-2-yl)amine
• CAS No: 2680532-87-8
• MF: C₇H₁₆N₂O
• MW: 144.214741706848
• MDL: MFCD34183532
• CID: 5644741
• PubChem ID: 21404122
• Update Time: 2024-03-01

butyl(nitroso)(propan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• N-Nitroso-N-n-butyl-N-isopropylamine
• 1-Butanamine, N-(1-methylethyl)-N-nitroso-
• Valsartan Impurity 16
• butyl(nitroso)(propan-2-yl)amine

• MDL： MFCD34183532
• Inchi： 1S/C7H16N2O/c1-4-5-6-9(8-10)7(2)3/h7H,4-6H2,1-3H3
• InChI Key： XMWTWTJPIUVQRR-UHFFFAOYSA-N
• SMILES： C(N(C(C)C)N=O)CCC

Computed Properties

• Exact Mass: 144.126263138g/mol
• Monoisotopic Mass: 144.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 93.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• Density: 0.92±0.1 g/cm3(Predicted)
• Boiling Point: 225.1±9.0 °C(Predicted)
• pka: -2.89±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic N-nitroso compounds
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic nitroso compounds Organic N-nitroso compounds